methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 5-phenyl-2-[(2,2,2-trifluoroacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H10F3NO3S/c1-21-12(19)9-7-10(8-5-3-2-4-6-8)22-11(9)18-13(20)14(15,16)17/h2-7H,1H3,(H,18,20)
• InChI Key: HXKXXIKXCNHHGZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=C1)C2=CC=CC=C2)NC(=O)C(F)(F)F
• Molecular Formula: C14H10F3NO3S
• Molecular Weight: 329.30 g/mol

Description

Methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential biochemical and physiological effects. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action and potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins involved in various biological processes. This compound has been shown to have potential activity against cancer cells, bacteria, and viruses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have potential antibacterial and antiviral activity. This compound has also been studied for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

Methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been extensively studied for its potential applications. However, this compound also has some limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate. One potential area of study is the development of new compounds based on this compound for potential drug candidates. Another area of research is the investigation of the mechanism of action of this compound and its potential applications in various diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate involves the reaction between 5-phenyl-2-thiophenecarboxylic acid and trifluoroacetic anhydride in the presence of a catalyst. The reaction results in the formation of the desired compound, which can be purified through various methods.

Scientific Research Applications

Methyl 5-phenyl-2-[(trifluoroacetyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential applications in scientific research. This compound has been used as a building block in the synthesis of various other compounds with potential biological activity. It has also been studied for its potential as a drug candidate for the treatment of various diseases.